Cas no 1337216-92-8 (2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol)

• Product Name: 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol
• CAS No: 1337216-92-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6285787
• PubChem ID: 129991995
• Update Time: 2025-10-23

2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol
• EN300-1838579
• 1337216-92-8

• Inchi： 1S/C11H15NO2/c1-11(12,7-13)9-4-2-3-8-5-6-14-10(8)9/h2-4,13H,5-7,12H2,1H3
• InChI Key： DCJHNIWSHSDWGL-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C)(CO)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol

Introduction to 2-Amino-2-(2,3-Dihydro-1-Benzofuran-7-yl)propan-1-ol (CAS No. 1337216-92-8)

2-Amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol (CAS No. 1337216-92-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanol and benzofuran, and it has garnered attention for its potential therapeutic properties and chemical reactivity.

The structure of 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol is characterized by a benzofuran ring attached to a propanol backbone, with an amino group substituting one of the terminal carbons. This unique configuration imparts the compound with a range of chemical properties that make it valuable in various scientific and industrial applications.

Recent studies have highlighted the potential of 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The ability to modulate GPCRs can lead to the development of treatments for a variety of diseases, including neurological disorders and cardiovascular conditions.

In addition to its potential as a therapeutic agent, 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol has been explored for its use in synthetic chemistry. Its reactivity and functional groups make it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the synthesis of novel compounds with diverse biological activities, including anti-inflammatory and anti-cancer properties.

The physical and chemical properties of 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol have also been extensively studied. It is known to be a colorless liquid at room temperature with a molecular weight of approximately 209.3 g/mol. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various laboratory settings.

Safety considerations are an important aspect when handling any chemical compound. While 2-amino-2-(2,3-dihydro-1-benzofuran-7-yl)propan-1-ol is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin and eye contact. Additionally, the compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 2-amino-2-(2,3-dihydro-1-benzofuran-7-y l)propan - 1 - ol (CAS No. 1337216 - 9 8 ) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and properties make it an attractive candidate for the development of new drugs and synthetic intermediates. As research in this area continues to advance, it is likely that we will see even more innovative uses for this versatile compound.